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Compound Focus: Furfuryl mercaptan

CAS No.: 98-02-2

Cat. No.: S584587

Furfuryl mercaptan (2-furanmethanethiol) is primarily recognized as a key flavor and fragrance compound
[1] [2] [3]. While its direct, documented role in polymer resin production is limited, it functions as a crucial
precursor in synthesizing other furan-based chemicals and may act as a modifier in specialized polymer
applications [1] [2]. Its chemical structure, featuring a thiol (-SH) group and a furan ring, makes it a
candidate for use as a chain transfer agent in radical polymerizations or as a building block for sulfur-

containing polymers.

The table below summarizes the key properties of furfuryl mercaptan relevant to laboratory handling and

chemical synthesis.

Property Specification

Molecular Formula C(_5)H(_6)0S [1]

Molecular Weight 114.17 g/mol [1]

Physical Form Colorless to yellow liquid [1]

Boiling Point ~155 °C at 17 mm Hg; ~84 °C at 65 mm Hg [1] [4]
Density 1.125-1.135 g/cm3 [1]
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Property Specification

Refractive Index 1.527 - 1.542 [1]

Solubility Insoluble in water; soluble in oils, ethanol, and organic solvents [1] [4]
Flash Point 45 °C [1]

Notable Hazard Strong, disagreeable odor; can cause headache in high concentration [4]

Experimental Protocol: Synthesis of Furfuryl
Mercaptan

The following is a standard laboratory-scale synthesis adapted from Organic Syntheses, which avoids the use
of unstable furfuryl halides [4]. This method produces furfuryl mercaptan from furfuryl alcohol and

thiourea.
Title: Two-Step Synthesis via S-2-Furfurylisothiourea

Workflow Diagram:
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Procedure

e Reaction Setup: In a 3 L round-bottomed flask placed in a functioning fume hood, combine 380 g (5
mol) of thiourea, 500 mL of water, and 400 mL of concentrated hydrochloric acid (12.5 N). Gently heat
to dissolve the solid, then cool the solution to approximately 30°C [4].
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e Addition: Add 490 g (434 mL, 5 mol) of furfuryl alcohol to the flask. The reaction is exothermic and
typically commences spontaneously [4].

¢ Reaction Control: Cool the flask with tap water to maintain the temperature near 60°C. Avoid
temperatures above 60°C or refluxing to prevent degradation of the furan ring [4].

e Maturation: Once the reaction subsides, allow the dark green solution to stand at room temperature
for 12 hours [4].

e Decomposition and Steam Distillation: Pour a solution of 225 g of sodium hydroxide in 250 mL of
water into the reaction mixture. A heavy brown oil will separate. Immediately set up for steam
distillation and distill the mixture as long as oily drops are collected in the distillate [4].

¢ Isolation and Purification: Separate the mercaptan oil from the aqueous phase using a separatory
funnel. Dry the organic layer with calcium chloride. The product, obtained in a yield of 55-60% (313-
340 g), is typically of high purity. If necessary, it can be distilled under a nitrogen atmosphere (b.p.
84°C / 65 mm Hg) without decomposition [4].

Critical Notes:

e Safety: This procedure must be carried out in an effective fume hood. Furfuryl mercaptan has an
extremely disagreeable odor and can cause headaches in high concentrations [4].

e Stability: The compound can degrade under Fenton-type reaction conditions (in the presence of
hydrogen peroxide and iron), leading to the formation of dimers like difurfuryl disulfide [5].

Research Context and Potential Resin Applications

Although a direct protocol for incorporating furfuryl mercaptan into resins is not available, it is
intrinsically linked to the furan resin family. The following table outlines the broader industrial context of

furan resins, for which furfuryl mercaptan is a related chemical.

Aspect Description & Relevance

Related Resin Self-Hardening Furan Resins are a major class of binders used in metal casting

System (for steel, iron, and non-ferrous castings) [6].
Common These resins are typically produced from furfuryl alcohol, not furfuryl mercaptan [6].
Precursor Furfuryl alcohol itself is a key derivative obtained from biomass [1].

Market Drivers  The market for these resins is growing (CAGR ~6.5%), driven by demand from the
automotive and heavy machinery sectors for high-strength, complex metal castings

[6].
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Aspect Description & Relevance
Innovation Trends in furan resins include developing eco-friendly variants with reduced VOC
Trends emissions and enhancing performance properties like thermal stability and

dimensional accuracy [6].

Based on its chemical functionality, furfuryl mercaptan's potential research applications in polymers could

include:

e Chain Transfer Agent: The thiol group can terminate radical chain growth, controlling molecular
weight and reducing polymer branching during the synthesis of furan-based resins [2].

¢ Polymer Modifier: It could be used to introduce sulfur moieties into a polymer backbone or side
chain, potentially altering properties like chemical resistance, adhesion, or refractive index [2].

Handling and Safety Precautions

e Odor and Health: Its potent, unpleasant smell requires all handling to be conducted in a well-
ventilated fume hood to prevent discomfort and headache [4].

e Flammability: Furfuryl mercaptan is a flammable liquid (flash point 45°C) and should be stored
away from heat and ignition sources [1].

¢ Reactivity and Storage: It is sensitive to oxidative degradation. Store under an inert atmosphere
(e.g., nitrogen) in a cool, dark place to maximize shelf life [4] [5].

Conclusion

This guide provides a foundational understanding of furfuryl mercaptan, from its synthesis to its potential
role in advanced materials. The established synthesis protocol offers a reliable method for researchers to
obtain the compound for further investigation. The primary research opportunity lies in exploring its
application as a functional modifier in furan and other resin systems, leveraging its reactive thiol group to

tailor polymer properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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